Cas no 606974-29-2 (1,2-Butanediamine,N,N,N,N,3-pentamethyl-,(2S)-(9CI))

1,2-Butanediamine,N,N,N,N,3-pentamethyl-,(2S)-(9CI) structure
606974-29-2 structure
Product Name:1,2-Butanediamine,N,N,N,N,3-pentamethyl-,(2S)-(9CI)
CAS No:606974-29-2
MF:C9H22N2
MW:158.284382343292
CID:953365
Update Time:2023-03-27

1,2-Butanediamine,N,N,N,N,3-pentamethyl-,(2S)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,2-Butanediamine,N,N,N,N,3-pentamethyl-,(2S)-(9CI)
    • 1,2-Butanediamine, N1,N1,N2,N2,3-pentamethyl-, (2S)-
    • Inchi: 1S/C9H22N2/c1-8(2)9(11(5)6)7-10(3)4/h8-9H,7H2,1-6H3/t9-/m1/s1
    • InChI Key: JICCKUCBDFEDAK-SECBINFHSA-N
    • SMILES: C(N(C)C)[C@@H](N(C)C)C(C)C

Computed Properties

  • Exact Mass: 158.178
  • Monoisotopic Mass: 158.178
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 97.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 6.5A^2
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